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Compound of Interest

Compound Name: propachlor ESA

Cat. No.: B044558

For Researchers, Scientists, and Environmental Analysts

Introduction

Propachlor ESA sodium salt is the ethanesulfonic acid (ESA) metabolite of propachlor, a
widely used chloroacetanilide herbicide. Due to the environmental prevalence of propachlor
and its degradation products, accurate detection and quantification of its metabolites are crucial
for monitoring environmental contamination and ensuring food safety. Propachlor ESA sodium
salt is primarily utilized as a certified reference material or analytical standard in scientific
research, particularly in environmental and agricultural studies.[1][2][3] Its use is essential for
the calibration of analytical instruments, validation of testing methods, and ensuring the
accuracy of residue analysis in various matrices such as soil and water.[1]

This document provides detailed application notes and protocols for the use of propachlor
ESA sodium salt as an analytical standard.

Chemical and Physical Properties
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Property Value Reference
CAS Number 947601-88-9 [2]
Molecular Formula C11H14NNaO4S [2]
Molecular Weight 279.29 g/mol [2][4]

Alternate Names

2-[(1-Methylethyl)-
phenylamino]-2-oxo-

ethanesulfonic acid sodium

[2]

salt
Appearance Solid [5]
Primary Use Analytical Standard [2][3]
Applications

The primary application of propachlor ESA sodium salt is as a reference material for the

quantitative analysis of propachlor metabolites in environmental samples. This is critical for:

» Environmental Monitoring: Assessing the extent of contamination of soil and groundwater

with propachlor residues.

e Food Safety: Ensuring that residue levels in agricultural products comply with regulatory

limits.

» Toxicological Studies: Accurately measuring exposure levels in studies assessing the health

impacts of propachlor.[6]

» Remediation Research: Evaluating the effectiveness of strategies to remove propachlor and

its metabolites from the environment.

Experimental Protocols

The following are generalized protocols for the use of propachlor ESA sodium salt in the

analysis of environmental samples. These protocols are based on established methods such
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as those developed by the U.S. Environmental Protection Agency (EPA) and other research
studies.

Protocol 1: Preparation of Standard Solutions

Objective: To prepare a series of standard solutions of propachlor ESA sodium salt for
instrument calibration.

Materials:

Propachlor ESA sodium salt (neat or as a certified solution)

Methanol or Acetonitrile (HPLC grade)

Deionized water

Volumetric flasks (Class A)

Micropipettes

Procedure:

o Stock Solution (e.g., 1000 pg/mL):

[e]

Accurately weigh 10 mg of neat propachlor ESA sodium salt.

[e]

Dissolve the solid in a small amount of deionized water in a 10 mL volumetric flask.[1]

o

Once fully dissolved, bring the volume to 10 mL with acetonitrile or methanol and mix
thoroughly.[1]

o

This stock solution should be stored in an amber glass bottle at 0-6 °C.[1]
o Working Standard Solutions:

o Perform serial dilutions of the stock solution using the appropriate solvent (e.g., a mixture
of acetonitrile and water) to create a calibration curve.
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o Typical concentrations for a calibration curve may range from 0.1 pg/L to 10 pg/L,
depending on the sensitivity of the analytical instrument.

Protocol 2: Extraction of Propachlor ESA from Soil
Samples

Objective: To extract propachlor ESA from soil samples for subsequent analysis. This protocol
is based on an EPA-recognized method.[1]

Materials:

Soxhlet extraction apparatus
» Acetonitrile (50% in water)
e Methylene chloride
e Rotary evaporator
o Solid Phase Extraction (SPE) columns (e.g., SAX quaternary amine)[1]
 Buffer solution for elution
» Nitrogen evaporator
Procedure:
» Extraction:
o A soil sample is subjected to overnight Soxhlet extraction with 50% acetonitrile in water.[1]
» Solvent Removal and Partitioning:
o The extract is concentrated using a rotary evaporator to remove the acetonitrile.[1]

o The remaining aqueous solution is partitioned with methylene chloride. The aqueous
phase will contain the acidic metabolites, including propachlor ESA.[1]
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» Solid Phase Extraction (SPE) Cleanup:

o The aqueous phase is passed through a disposable SAX (Strong Anion Exchange)
column.[1]

o The column is washed to remove interfering compounds.

o Propachlor ESA is eluted from the column using a buffer solution.[1]
» Final Concentration:

o The eluate is evaporated to dryness under a stream of nitrogen.[1]

o The residue is reconstituted in a known volume of a suitable solvent (e.g., 10% acetonitrile
in potassium monophosphate buffer) for analysis.[1]

Protocol 3: Analysis by High-Performance Liquid
Chromatography (HPLC)

Objective: To quantify the concentration of propachlor ESA in the extracted sample.
Instrumentation:

e High-Performance Liquid Chromatograph (HPLC)

o UV detector or a Mass Spectrometer (MS) for higher sensitivity and specificity.

o C18 analytical column[1]

Typical HPLC-UV Conditions:

e Column: C18 reverse-phase column

* Mobile Phase: A gradient of acetonitrile and a buffered aqueous solution (e.g., potassium
monophosphate buffer).

e Flow Rate: 1.0 mL/min
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e Detection: UV at 210 nm[1]
e Injection Volume: 10-100 pL
Procedure:

 Calibration:

o Inject the prepared standard solutions of propachlor ESA sodium salt to generate a
calibration curve (peak area vs. concentration).

e Sample Analysis:
o Inject the prepared sample extract.
e Quantification:
o Determine the peak area of propachlor ESA in the sample chromatogram.

o Calculate the concentration of propachlor ESA in the sample by comparing its peak area
to the calibration curve.

Data Presentation

Table 1: Analytical Method Performance for Propachlor Metabolites (Data is illustrative and
based on typical performance of similar analytical methods)

Parameter Propachlor ESA Unit Reference

Method Detection

o ) 0.004 - 0.051 pg/L [7]

Limit (MDL) in Water
Mean Recovery in

62.3 - 95.5% % [7]
Surface Water
Mean Recovery in

62.3-117.4% % [7]
Ground Water
Mean Recovery in

90.3-118.3% % [7]

Reagent Water
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Visualizations
Experimental Workflow for Propachlor ESA Analysis
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Caption: Workflow for the analysis of propachlor ESA in environmental samples.
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Caption: Simplified degradation pathway of propachlor to its major metabolites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]

2. scbt.com [scbt.com]

3. scbht.com [scbt.com]

4. propachlor esa sodium salt | CL11H14NNaO4S | CID 23676740 - PubChem
[pubchem.ncbi.nim.nih.gov]

5. Propachlor ESA Sodium Salt | LGC Standards [Igcstandards.com]

6. hpc-standards.com [hpc-standards.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b044558?utm_src=pdf-body-img
https://www.benchchem.com/product/b044558?utm_src=pdf-custom-synthesis
https://19january2017snapshot.epa.gov/sites/production/files/2014-12/documents/435763-01-s.pdf
https://www.scbt.com/p/propachlor-esa-sodium-salt-947601-88-9
https://www.scbt.com/fr/p/propachlor-esa-sodium-salt-947601-88-9
https://pubchem.ncbi.nlm.nih.gov/compound/23676740
https://pubchem.ncbi.nlm.nih.gov/compound/23676740
https://www.lgcstandards.com/CN/en/Propachlor-ESA-Sodium-Salt/p/TRC-P757305
https://www.hpc-standards.com/productgroups/propachlor+esa+sodium+salt__1336/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e 7. Methods of analysis by the U.S. Geological Survey Organic Geochemistry Research
Group: Determination of acetamide herbicides and their degradation products in water using
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 To cite this document: BenchChem. [Application Notes and Protocols for Propachlor ESA
Sodium Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044558#use-of-propachlor-esa-sodium-salt-in-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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